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Compound of Interest

Compound Name: Fmoc-His(Trt)-Gly-OH

Cat. No.: B12818021

Get Quote

Before initiating disposal, you must understand the chemical behavior of the substance to

prevent incompatible mixing.[4]
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Property Specification Operational Implication

Chemical Name Fmoc-His(Trt)-Gly-OH
Dipeptide derivative for SPPS.

[1][2]

Molecular Weight ~676.76 g/mol
Heavy organic molecule; non-

volatile.[2]

Protecting Groups
Fmoc (Base-labile) Trityl (Trt)

(Acid-labile)

Crucial: Do not mix with strong

acids (releases Trityl cation) or

strong bases (cleaves Fmoc)

in uncontrolled waste streams.

[1][2]

GHS Classification
Warning (Irritant) H315 (Skin),

H319 (Eye), H335 (Resp)

Standard PPE (Nitrile gloves,

goggles) is sufficient.[1][2]

Physical State White to off-white powder

Dust generation is the primary

exposure vector during solid

disposal.[1][2]

Solubility Soluble in DMF, DMSO, DCM
Likely to be found in organic

solvent waste streams.

Part 2: Waste Stream Segregation Logic
Proper disposal relies on the "Cradle-to-Grave" principle mandated by the EPA (RCRA).[1] You

must segregate Fmoc-His(Trt)-Gly-OH based on its physical state and the matrix it is

dissolved in.[1][2]

Diagram 1: Waste Classification Decision Tree
This logic gate ensures the compound is routed to the correct incineration or treatment facility.
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Caption: Decision logic for segregating Fmoc-His(Trt)-Gly-OH waste. Correct segregation

prevents dangerous side reactions (e.g., exothermic neutralization) and ensures regulatory

compliance.[4]

Part 3: Detailed Operational Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
Context: You have an expired bottle or a weighed aliquot that was not used.[1][2]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2]
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Transfer:

Work inside a fume hood to contain dust.

Transfer the solid carefully.[3] Do not wash the original container down the drain.

If the original bottle is empty, triple-rinse it with a compatible solvent (acetone or ethanol).

[1] Collect the rinsate as Liquid Waste (see Scenario B).

Labeling (Self-Validating Step):

Label must read: "Hazardous Waste - Solid."[2]

List constituents: "Fmoc-His(Trt)-Gly-OH, 98%."[1][5][6]

Mark hazards: "Irritant."

Storage: Screw the lid tight. Verify no powder is on the exterior threads (prevents seal

failure).

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
Context: The compound is dissolved in DMF (coupling step) or DCM (washing step).[1][2]

Scientific Integrity Note: Never mix Halogenated (DCM) and Non-Halogenated (DMF) waste

streams if your facility recycles solvents.[1] DCM inhibits the combustion process used for non-

halogenated fuels.

Identify the Solvent:

DCM (Dichloromethane): Pour into Halogenated Waste carboy.

DMF/DMSO/Methanol: Pour into Non-Halogenated Waste carboy.

Compatibility Check:
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Ensure the waste container does not contain strong oxidizers (e.g., nitric acid), which react

violently with organic peptides.

Volume Control: Fill containers only to 90% capacity to allow for thermal expansion.

Scenario C: Disposal of Acidic Cleavage Waste (TFA)
Context: You have cleaved the peptide from the resin using Trifluoroacetic Acid (TFA).[1][2][7]

[8]

Critical Safety Warning: The Trityl (Trt) group is removed in this step, generating a stable

carbocation.[2] The solution is highly acidic and corrosive.[7]

Segregation: Do NOT mix TFA waste with basic organic waste (like Piperidine/DMF).[2] This

causes an immediate, violent exothermic reaction and gas evolution.

Neutralization (Optional - Consult Local EHS):

Some facilities require neutralization before pickup.[4][7]

Protocol: Place waste container in an ice bath.[7] Slowly add saturated Sodium

Bicarbonate (

).

Validation: Use pH paper to confirm pH 6–8.[7]

Standard Disposal: Most labs collect TFA mixtures as "Corrosive Acidic Organic Waste"

without neutralization to minimize risk to the researcher.

Part 4: Spill Response & Decontamination
If Fmoc-His(Trt)-Gly-OH is spilled, the cleanup procedure depends on its state.[1][2]

Diagram 2: Spill Response Workflow
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Spill Detected Assess Volume & State Type?

Solid Powder

Liquid Solution

1. Dampen paper towel
2. Wipe gently (avoid dust)

3. Clean surface with Ethanol

1. Apply Absorbent (Vermiculite)
2. Wait for absorption

3. Scoop into bag

Place all materials in
Hazardous Waste Bin

Click to download full resolution via product page

Caption: Immediate response workflow for Fmoc-His(Trt)-Gly-OH spills. Prioritize dust

suppression for solids and containment for liquids.[9]

Part 5: Regulatory & Compliance Framework
Adherence to these regulations is mandatory for legal compliance.

RCRA (Resource Conservation and Recovery Act):

Fmoc-His(Trt)-Gly-OH is not a P-listed or U-listed waste.[1][2]

It is classified as Characteristic Waste if mixed with ignitable solvents (D001) or corrosive

acids (D002).[1]

EPA Satellite Accumulation:

Waste must be stored at or near the point of generation (e.g., your fume hood).[2]

Containers must remain closed unless adding waste.

Labeling:

Use the "Global Harmonized System" (GHS) pictograms on waste labels.

Dates must be affixed only when the container is full and moved to the central storage

area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12818021/docs#part-1-chemical-profile-hazard-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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